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Compound of Interest

Compound Name: 2-Bromo-1-chloropropane

Cat. No.: B110360

The following guide provides essential safety and logistical information for the proper handling
and disposal of 2-Bromo-1-chloropropane, a halogenated hydrocarbon. Adherence to these
procedures is critical to ensure the safety of laboratory personnel and to maintain
environmental compliance. This substance is recognized as harmful if ingested, inhaled, or
absorbed through the skin and requires careful management as hazardous waste.[1]

Immediate Safety and Handling

Before handling 2-Bromo-1-chloropropane, it is imperative to be familiar with its associated
hazards. Depending on its concentration and formulation, it can be highly flammable and toxic.
[2][3] Always consult the specific Safety Data Sheet (SDS) for the product you are using.

Personal Protective Equipment (PPE): When handling 2-Bromo-1-chloropropane, the
following personal protective equipment should be utilized:

» Eye Protection: Wear chemical safety goggles or a face shield.[3]

e Hand Protection: Use appropriate chemical-resistant gloves. Permeation data suggests that
butyl rubber gloves are a suitable option.[4]

» Respiratory Protection: For handling neat chemical or in situations with inadequate
ventilation, a NIOSH-approved half-face respirator with an organic vapor/acid gas cartridge
is recommended.[1][4]
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o Protective Clothing: Wear a lab coat or other protective clothing to prevent skin contact.[2]

Work should be conducted in a well-ventilated area, preferably within a laboratory fume hood.
[2] Keep the chemical away from heat, sparks, open flames, and hot surfaces.[2]

Chemical and Physical Properties

Understanding the properties of 2-Bromo-1-chloropropane is essential for its safe handling

and disposal.
Property Value Source
Physical State Colorless liquid [4115]
Boiling Point ~118°C (244°F) at 760 mmHg [1]
Density 1.537 g/cm3 [1]
Solubility Insoluble in water [1114]

Harmful if swallowed, inhaled,

Hazards or in contact with skin; skin

irritant.[1]

Step-by-Step Disposal Protocol

2-Bromo-1-chloropropane must be treated as a hazardous waste. Specifically, it is classified
as a halogenated organic waste.[6] It must not be disposed of with household garbage or
poured down the drain.[2]

1. Waste Segregation:

o Collect waste 2-Bromo-1-chloropropane and materials contaminated with it separately from
non-halogenated organic waste.[6][7]

» Halogenated organic wastes should be collected in designated, properly labeled containers.

[6]
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e Avoid mixing with incompatible materials such as strong oxidizing and reducing agents,
acids, bases, alkali metals, or epoxides.[4][8]

2. Containerization and Labeling:

o Use a designated, leak-proof, and chemically compatible container for collection. High-
density polyethylene or glass containers are often suitable.

o Clearly label the waste container with "Hazardous Waste," "Halogenated Organic Waste,"
and the full chemical name: "2-Bromo-1-chloropropane.”

e Maintain a log of the accumulated waste volume on the container's label or an
accompanying sheet.[6]

o Keep the container securely closed when not in use and store it in a designated satellite
accumulation area, such as a safety cabinet.[7]

3. Final Disposal:

» All hazardous waste must be disposed of through your institution's Environmental Health and
Safety (EHS) office or a licensed hazardous waste disposal contractor.

o The primary disposal method for halogenated organic compounds is high-temperature
incineration at a regulated hazardous waste facility.[6]

» Alternative disposal technologies like molten salt oxidation may also be used, which can
effectively decompose halogenated hydrocarbons at high temperatures.[9]

Emergency Procedures: Spill Management
In the event of a small spill, follow these procedures carefully:

» Evacuate and Ventilate: Alert personnel in the immediate area and ensure adequate
ventilation. If the spill is large or the ventilation is poor, evacuate the area.

» Control Ignition Sources: Remove all sources of ignition from the area.[10]
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o Absorb the Spill: Use an inert absorbent material such as sand, diatomite, or universal
binders to contain and absorb the liquid.[2] For very small spills, absorbent paper may be
used.[1][4]

o Collect Contaminated Materials: Carefully collect the absorbent material and any
contaminated items (e.g., gloves, paper towels).

o Package for Disposal: Place all contaminated materials into a vapor-tight plastic bag or a
sealable container.[1][4] Label it clearly as hazardous waste containing 2-Bromo-1-
chloropropane.

o Decontaminate the Area: Wash the spill surface with alcohol, followed by a thorough washing
with soap and water.[1][4]

o Seek Verification: Do not re-enter the area without personal protective equipment until a
safety officer or responsible person has verified that the area is clean and safe.[1][4]

Disposal Workflow

The following diagram illustrates the logical steps for the proper disposal of 2-Bromo-1-
chloropropane.
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Workflow for 2-Bromo-1-chloropropane Disposal
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Caption: Logical workflow for the safe disposal of 2-Bromo-1-chloropropane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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